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Compound of Interest

Compound Name: Modafinil acid sulfone-d5

Cat. No.: B12423286 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the safe disposal of

Modafinil acid sulfone-d5, a deuterated metabolite of Modafinil. Adherence to these

procedures is essential to mitigate risks and ensure compliance with regulatory standards.

Chemical and Safety Data Overview
While a specific Safety Data Sheet (SDS) for Modafinil acid sulfone-d5 is not readily

available, data for the parent compound, Modafinil, and the related compound, Modafinil acid,

provide essential safety information. As a deuterated compound, the chemical properties of

Modafinil acid sulfone-d5 are nearly identical to its non-deuterated counterpart, and it should

be handled with the same precautions. It is imperative to treat this compound as a

pharmacologically active material.
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Compound CAS Number Key Hazards
Disposal
Considerations

Modafinil 68693-11-8

Harmful if swallowed,

Suspected of

damaging fertility or

the unborn child, May

cause damage to

organs through

prolonged or repeated

exposure.[1]

Dispose of in

accordance with local,

regional, national, and

international

regulations.[2] Do not

dispose of with

household garbage or

allow it to reach the

sewage system.[1]

Modafinil Acid 63547-24-0
Causes serious eye

damage.[3]

No specific disposal

information is

provided in the

available SDS.

General chemical

waste procedures

should be followed.

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of Modafinil acid sulfone-
d5. This should be performed in a designated laboratory area, and personnel must wear

appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab

coat.

1. Initial Assessment and Waste Segregation:

Identify the Waste Stream: Determine if the Modafinil acid sulfone-d5 waste is in a solid

form, dissolved in a solvent, or part of a mixture.

Segregate the Waste: Do not mix Modafinil acid sulfone-d5 waste with other chemical

waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office. It should be collected in a dedicated, properly labeled waste container.

2. Packaging and Labeling:
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Container Selection: Use a chemically resistant, sealable container for waste collection. The

container must be in good condition and compatible with the waste's physical state (solid or

liquid).

Labeling: The waste container must be clearly labeled with the following information:

"Hazardous Waste"

The full chemical name: "Modafinil acid sulfone-d5"

CAS Number (if available for the deuterated form, otherwise use the non-deuterated CAS:

63547-24-0 and indicate it is a deuterated analog)

The approximate amount of the compound

The date of accumulation

Any associated hazards (e.g., "Pharmacologically Active," "Eye Irritant")

3. Storage Prior to Disposal:

Storage Location: Store the sealed waste container in a designated, secure hazardous

waste accumulation area. This area should be well-ventilated and away from general

laboratory traffic.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to prevent the spread of material in case of

a leak.

4. Final Disposal:

Contact EHS: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office.

Documentation: Complete all required hazardous waste disposal forms as per your

institution's and local regulations.
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Professional Disposal: Modafinil acid sulfone-d5 waste must be disposed of by a licensed

hazardous waste disposal company. Incineration at a permitted facility is a common and

effective method for destroying pharmacologically active compounds.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Modafinil acid sulfone-d5.
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Caption: Disposal workflow for Modafinil acid sulfone-d5.
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This comprehensive guide provides the necessary information for the safe and compliant

disposal of Modafinil acid sulfone-d5. By following these procedures, laboratories can ensure

the safety of their personnel and protect the environment. Always consult your institution's

specific safety protocols and EHS office for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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